Cas no 54629-30-0 (10H-chromeno3,2-cpyridin-10-one)

• Product Name: 10H-chromeno3,2-cpyridin-10-one
• CAS No: 54629-30-0
• MF: C₁₂H₇NO₂
• MW: 197.189482927322
• MDL: MFCD18450524
• CID: 354059
• PubChem ID: 12202682
• Update Time: 2025-06-08

10H-chromeno3,2-cpyridin-10-one Chemical and Physical Properties

Names and Identifiers

• 10H-[1]Benzopyrano[3,2-c]pyridin-10-one
• chromeno[3,2-c]pyridin-10-one
• 10H-chromeno3,2-cpyridin-10-one
• 10H-chromeno[3,2-c]pyridin-10-one
• SCHEMBL2879978
• DTXSID10480278
• Z1862024672
• 54629-30-0
• EN300-9843062
• 2-azaxanthone

• MDL： MFCD18450524
• Inchi： 1S/C12H7NO2/c14-12-8-3-1-2-4-10(8)15-11-5-6-13-7-9(11)12/h1-7H
• InChI Key： FQBZYKCEPGMXSU-UHFFFAOYSA-N
• SMILES： O1C2C=CN=CC=2C(C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 197.04771
• Monoisotopic Mass: 197.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromenopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromenopyridines

Additional information on 10H-chromeno3,2-cpyridin-10-one

Introduction to 10H-chromeno[3,2-cpyridin-10-one] (CAS No. 54629-30-0)

The compound 10H-chromeno[3,2-cpyridin-10-one], identified by the CAS number 54629-30-0, represents a structurally intriguing heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. This bicyclic system combines a chromene core with a pyridine moiety, creating a unique scaffold that exhibits a range of potential biological activities. The chromene ring is known for its stability and electronic properties, while the pyridine nitrogen introduces basicity and hydrogen bonding capabilities, making it a versatile platform for drug design.

Recent advancements in chemical biology have highlighted the importance of such fused heterocycles in developing novel therapeutic agents. The 10H-chromeno[3,2-cpyridin-10-one] scaffold has been explored for its potential applications in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial therapies. The presence of both aromatic and heteroaromatic rings in its structure allows for multiple sites of interaction with biological targets, enhancing its pharmacological profile.

In particular, the chromene ring has been extensively studied for its photophysical properties and ability to act as a photosensitizer in photodynamic therapy. When combined with the pyridine group, the molecule can exhibit enhanced solubility and bioavailability, which are critical factors for drug efficacy. The 10H-chromeno[3,2-cpyridin-10-one] scaffold also offers opportunities for further derivatization, enabling the synthesis of analogs with tailored biological activities.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By targeting specific kinases, compounds like 10H-chromeno[3,2-cpyridin-10-one] can modulate these pathways and potentially induce apoptosis or inhibit tumor growth. Preliminary studies have shown that derivatives of this scaffold can interact with various kinase domains, suggesting broad applicability in oncology research.

The synthesis of 10H-chromeno[3,2-cpyridin-10-one] involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the chromene ring and subsequent functionalization to introduce the pyridine moiety. These synthetic strategies not only demonstrate the versatility of the chromene-pyridine framework but also provide valuable insights into developing related compounds.

From a computational chemistry perspective, the molecular modeling of 10H-chromeno[3,2-cpyridin-10-one] has revealed interesting insights into its binding interactions with biological targets. The combination of quantum mechanical calculations and molecular dynamics simulations has helped researchers understand how this molecule can be optimized for better affinity and selectivity. These computational studies are essential for guiding experimental efforts and accelerating the discovery process.

The pharmacokinetic properties of 10H-chromeno[3,2-cpyridin-10-one] are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to study these processes in detail.

In conclusion, 10H-chromeno[3,2-cpyridin-10-one] (CAS No. 54629-30-0) represents a promising scaffold with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further development. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in therapeutic innovation.